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Introduction

Antimony (Sb), a semi-metallic element, has a rich and multifaceted history intertwined with
the development of cosmetics, medicine, alchemy, and metallurgy. Though its formal
recognition as an element is a more recent event, its compounds and metallic form have been
utilized by civilizations for millennia. This technical guide provides a comprehensive overview of
the discovery of antimony and its pivotal early applications, with a focus on quantitative data,
historical experimental protocols, and the logical frameworks of its early uses. This document is
intended for researchers, scientists, and drug development professionals who seek a deeper
understanding of the historical context of this intriguing element.

Discovery and Early Recognition

The use of antimony compounds dates back to antiquity. The naturally occurring antimony
sulfide, stibnite (Sb2Ss), was a key ingredient in ancient Egyptian cosmetics. As early as 3100
BC, it was ground into a black powder known as kohl and used for eyeliner and mascara.[1]
Archaeological evidence further points to an early familiarity with metallic antimony. A vase
made of antimony, dated to around 3000 BC, was discovered in Chaldea, and an Egyptian
copper object plated with antimony from between 2500 and 2200 BC has also been found.[1]

While its compounds were widely used, the isolation and recognition of antimony as a distinct
metal was a gradual process. The Roman historian Pliny the Elder, writing in the 1st century
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AD, described the medicinal uses of what he termed "stibium," likely referring to antimony
sulfide.[2] The first detailed description of a procedure to isolate metallic antimony is credited
to the Italian metallurgist Vannoccio Biringuccio in his 1540 book, De la Pirotechnia.[3] Later, in
1615, the German chemist Andreas Libavius described a method of preparing metallic
antimony by adding iron to a molten mixture of antimony sulfide, salt, and potassium tartrate.

[3]

Early Applications of Antimony

The unique properties of antimony led to its adoption in a variety of applications, ranging from
medicine and alchemy to the burgeoning field of metallurgy.

Medicinal and Alchemical Uses

In ancient Greece and Rome, antimony compounds were prescribed for skin conditions.[4]
During the medieval period, antimony-based medicines, often in the form of "antimony cups"
from which wine was drunk to absorb the element, were used as powerful emetics and
purgatives.[3] The famed alchemist Basil Valentine, in his influential 17th-century text, "The
Triumphal Chariot of Antimony," extensively detailed the preparation of various antimony
compounds for medicinal purposes.[4]

Alchemy held a particular fascination with antimony, symbolizing it as the "grey wolf" or lupus
metallorum. This moniker arose from its ability to "devour" base metals in the process of
purifying gold. When impure gold was melted with stibnite, the sulfur from the stibnite would
bind with the impurity metals, forming a slag that could be removed, leaving behind purified
gold. This process was seen as a powerful allegory for spiritual purification and transformation.

[2][5]

Metallurgical Applications

The most significant early industrial application of antimony was in alloys, where its hardening
properties were highly valued.

 Printing: In the mid-15th century, Johannes Gutenberg utilized an alloy of lead, tin, and
antimony for his movable type.[4] Antimony's crucial role was to increase the hardness and
durability of the lead-based alloy and to reduce shrinkage upon cooling, resulting in sharper,
more defined letterforms.[6]
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o Pewter: Antimony became a key component in pewter, an alloy primarily of tin. Historically,

pewter contained lead, but by the 17th century, a lead-free "hard metal" pewter containing

antimony for strengthening gained prominence.[7] Different grades of pewter with varying

antimony content were developed for different purposes.[8]

o Britannia Metal: Developed in the late 18th century, Britannia metal was a type of pewter

containing tin, antimony, and copper. This alloy was notable for its silver-like appearance

and its ability to be worked into various shapes.[7]

Data Presentation: Composition of Early Antimony

Alloys

The following tables summarize the typical quantitative composition of two key early alloys

containing antimony.

Antimony (Sb)

Alloy Lead (Pb) % - Tin (Sn) % Notes
0
The proportions
varied depending
on the specific
Type Metal o
) 50 - 86 11-30 3-20 application (e.g.,
(Typical) )
hand-setting vs.
mechanical
casting).[1]
A common
composition cited
Type Metal
~80 ~15 ~5 for general-
(Example)

purpose type
metal.[6]

Table 1: Composition of Historical Type Metal Alloys.
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Pewter _ Antimony Copper (Cu)
Tin (Sn) % Lead (Pb) % Notes
Grade (Sb) % %
) Used for
Fine 96 - 99 - 1-4
tableware.[8]
Also for
tableware,
Trifle 92 - 1-6 upto 4 but of a duller
appearance.
[8]
Not for
utensils that
Lay / Ley - - - up to 15 come into
contact with
food.[8]
Modern Lead-free
European 94 5 1 - formulation.
(Casting) 9]
Lead-free
Modern )
formulation
European 92 6 2
for sheet
(Sheet)
metal.[9]
) A softer, high-
Asian 97.5 15 1

tin pewter.[9]

Table 2: Composition of Historical and Modern Pewter Grades.

Experimental Protocols: Early Methods of Antimony
Isolation

The following are summaries of the key historical methods for the isolation of metallic
antimony.

Vannoccio Biringuccio's Method (c. 1540)
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While the full, detailed protocol from Biringuccio's De la Pirotechnia is extensive, the
fundamental process involved the heating of stibnite (antimony sulfide) to separate it from the
gangue (the worthless rock or mineral in which it is found).[3] This was followed by a reduction
process to obtain the metallic antimony.

Andreas Libavius's Method (c. 1615)

Libavius's procedure provided a more direct route to metallic antimony. His method, as
described in historical accounts, involved the following key steps:

Preparation of the Mixture: A molten mixture of antimony sulfide (stibnite), salt (likely sodium
chloride), and potassium tartrate was prepared.

¢ Reduction: Iron was added to this molten mixture.

o Reaction: The iron would react with the sulfur in the antimony sulfide, freeing the antimony
to its metallic state.

o Result: This process yielded metallic antimony, often with a characteristic crystalline or
"starred" surface.[3]

"The Triumphal Chariot of Antimony" (Published 1604)

This influential alchemical text, attributed to Basil Valentine, is noted for its clear and explicit
instructions, a rarity in alchemical literature.[4] It details numerous preparations of antimony
compounds for medicinal and alchemical purposes, often providing specific weights and
proportions. The general principle for obtaining metallic antimony from stibnite described in
such texts involved two main stages:

e Roasting: The stibnite (Sb2Ss) was roasted in the presence of air to convert it into antimony
oxide (Sbhz203).

e Reduction: The resulting antimony oxide was then reduced with a reducing agent, such as
carbon (charcoal), to produce metallic antimony.

Visualizations of Historical Processes
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The following diagrams, rendered in Graphviz DOT language, illustrate the logical relationships
and workflows of key historical processes involving antimony.

Inputs Outputs
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(The Grey Wolf) Alchemical Process (Discarded Impurities)

Melt Together in a Crucible > F?é?:;‘?;e?;|§lﬂf§§|filsg P Removal of Slag
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(The King) Purified Gold

Click to download full resolution via product page

Caption: Alchemical purification of gold using antimony ("The Grey Wolf").
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Caption: Early experimental workflows for the isolation of metallic antimony.

Conclusion

The history of antimony is a compelling narrative of scientific and technological evolution.
From its humble beginnings as a cosmetic ingredient to its pivotal role in the development of
printing and its enigmatic status in the world of alchemy, antimony has consistently proven to
be a substance of significant interest and utility. For modern researchers and scientists,
understanding this rich history provides a valuable context for the continued exploration of
antimony's properties and its potential applications in fields ranging from materials science to
medicine. The early pioneers of metallurgy and chemistry, through their meticulous, albeit
sometimes esoteric, experimentation, laid the groundwork for our contemporary understanding
of this remarkable element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Legacy of Antimony: From Ancient Cosmetics to
Alchemical Marvels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241702#history-of-antimony-discovery-and-its-
early-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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